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Compound of Interest

Compound Name: 2,5-Dimethylbenzyl alcohol

Cat. No.: B1347058

Application Notes and Protocols for 2,5-
Dimethylbenzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2,5-
Dimethylbenzyl alcohol (CAS No: 53957-33-8). Adherence to these guidelines is crucial to
ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties

2,5-Dimethylbenzyl alcohol is a colorless to pale yellow liquid.[1] It is primarily used in the
manufacture of perfumes and as a solvent and intermediate in organic synthesis.[1]

Table 1: Physicochemical Data of 2,5-Dimethylbenzyl Alcohol

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1347058?utm_src=pdf-interest
https://www.benchchem.com/product/b1347058?utm_src=pdf-body
https://www.benchchem.com/product/b1347058?utm_src=pdf-body
https://www.benchchem.com/product/b1347058?utm_src=pdf-body
https://www.biosynth.com/p/FD70591/53957-33-8-25-dimethylbenzyl-alcohol
https://www.biosynth.com/p/FD70591/53957-33-8-25-dimethylbenzyl-alcohol
https://www.benchchem.com/product/b1347058?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1347058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Property Value Reference
Molecular Formula CoH120 [1112][3]
Molecular Weight 136.19 g/mol [1][3]
Appearance Colorless to pale yellow liquid [1114]

- _ 232 - 234 °C (449.6 - 453.2 °F)
Boiling Point [4]

@ 760 mmHg

Flash Point 107 °C (224.6 °F) [4]

Physical State

Liquid

[4]

Hazard Identification and Personal Protective

Equipment (PPE)

While not classified as acutely toxic, 2,5-Dimethylbenzyl alcohol can cause irritation upon

contact with skin or eyes. Inhalation of vapors may lead to respiratory irritation.

Table 2: Personal Protective Equipment (PPE) Requirements

Situation

Required PPE

Specifications

Routine Handling

Eye/Face Protection

Safety glasses with side-

shields or goggles.

Hand Protection

Chemically resistant gloves
(e.g., nitrile rubber).

Skin and Body Protection

Lab coat.

Risk of Splashing or Aerosol

Generation

Respiratory Protection

Use in a well-ventilated area or

under a fume hood.

Eye/Face Protection

Face shield in addition to

goggles.

Skin and Body Protection

Chemical-resistant apron or
full-body suit.
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Experimental Protocols: Safe Handling Procedures

3.1. General Handling

o Engineering Controls: Always handle 2,5-Dimethylbenzyl alcohol in a well-ventilated area.
A chemical fume hood is recommended, especially when heating or creating aerosols.
Ensure that eyewash stations and safety showers are readily accessible.

¢ Personal Hygiene: Avoid contact with skin, eyes, and clothing.[4] Do not eat, drink, or smoke
in areas where the chemical is handled. Wash hands thoroughly after handling.[4]

¢ Avoiding Ingestion and Inhalation: Do not ingest. Avoid breathing vapors or mists.[4]
3.2. First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops.

 Inhalation: Remove from exposure to fresh air immediately. If not breathing, give artificial
respiration. If breathing is difficult, give oxygen. Get medical aid.

 Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an
unconscious person. Get medical aid immediately.

Storage Procedures

» Storage Conditions: Store in a cool, dry, and well-ventilated place.[4][5] Recommended
storage temperature is between 10°C and 25°C.[1] Keep containers tightly closed when not
in use.[4][5]

e Incompatible Materials: Keep away from strong oxidizing agents.[4][6] It is also advised to
avoid storage with strong acids or bases.[6]
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» Container Requirements: Store in the original container or a suitable, tightly sealed
alternative.

Spill and Disposal Procedures

» Spill Response: In case of a spill, ensure adequate ventilation and wear appropriate personal
protective equipment.[4] Absorb the spill with an inert material (e.g., vermiculite, sand, or
earth) and place it in a suitable container for disposal.

» Waste Disposal: Dispose of waste material in accordance with all applicable federal, state,
and local environmental regulations.

Visual Workflow for Safe Handling

The following diagram outlines the logical workflow for the safe handling of 2,5-
Dimethylbenzyl alcohol.

Post-Handling Storage & Waste

Preparation Handling I Securely Close Container }—>| Clean Work Area. H Doff & Dispose PPE H Wash Hands |»

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2,5-Dimethylbenzyl Alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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